(4-(2-Fluorophenyl)piperazinyl)((4-methylphenyl)amino)methane-1-thione

• IUPAC Name: 4-(2-fluorophenyl)-N-(4-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C18H20FN3S/c1-14-6-8-15(9-7-14)20-18(23)22-12-10-21(11-13-22)17-5-3-2-4-16(17)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: BSBRJOOKIFNYKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C18H20FN3S
• Molecular Weight: 329.4 g/mol

Description

The compound “(4-(2-Fluorophenyl)piperazinyl)((4-methylphenyl)amino)methane-1-thione” is a chemical substance with the CAS number 460993-12-8. It is used for pharmaceutical testing and is available for purchase from various suppliers.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 329.44. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results. For a comprehensive analysis of its physical and chemical properties, it would be best to refer to a reliable chemical database or scientific literature.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

A series of compounds, including fluorine- and piperazine-containing 1,2,4-triazole thione derivatives, were synthesized, showing significant fungicidal activity against various pathogens. The novel compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, obtained via a three-step protocol, exemplifies the chemical innovation in creating effective antimicrobial agents (Zhang et al., 2016). Furthermore, sulfomethylation of piperazine and various polyazamacrocycles has been explored, leading to new avenues for the synthesis of macrocyclic chelates with potential therapeutic applications (van Westrenen & Sherry, 1992).

Molecular Imaging and Receptor Binding

Compounds with piperazine structures have been utilized in molecular imaging, particularly in positron emission tomography (PET) for identifying serotonin 1A receptor densities in Alzheimer's disease patients. This highlights the compound's role in neurological research and its potential in diagnosing and understanding neurodegenerative diseases (Kepe et al., 2006). Additionally, the discovery of novel small molecule motilin receptor agonists demonstrates the utility of these compounds in gastrointestinal motility disorders, offering a new therapeutic pathway (Westaway et al., 2009).

Mechanism of Action

Target of Action

The primary target of this compound is the Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . Most inhibitors of ENTs are selective to ENT1, but this compound is more selective to ENT2 .

Mode of Action

The compound interacts with ENTs, inhibiting their function . It reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the affinity constant (Km) . This suggests that the compound acts as a non-competitive inhibitor .

Biochemical Pathways

The inhibition of ENTs affects the transport of nucleosides across the cell membrane, which can impact nucleotide synthesis and adenosine function . The exact downstream effects would depend on the specific cellular context and the role of ENTs in those cells.

Result of Action

The compound’s action results in the reduced uptake of uridine in cells expressing ENT1 and ENT2 . This could potentially affect various cellular processes, including nucleotide synthesis and adenosine signaling .

Safety and Hazards

The safety and hazard information for this compound is not provided in the search results. For detailed safety and hazard information, it would be best to refer to its Material Safety Data Sheet (MSDS) or contact the supplier.